Cas no 919211-02-2 (N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 919211-02-2
• MF: C₂₁H₂₆N₂O₄S₂
• MW: 434.57214307785
• CID: 5426816
• Update Time: 2025-05-20

N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-(3,4-dimethylphenyl)sulfonyl-2,3-dihydroindole-5-sulfonamide
• N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide

• InChI Key： QAAHZDKTVYODDT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C(C)=C2)(=O)=O)C2=C(C=C(S(NC3CCCC3)(=O)=O)C=C2)CC1

Additional information on N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide

Introduction to N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide (CAS No. 919211-02-2)

N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 919211-02-2, represents a novel class of molecules with potential therapeutic applications. The structural complexity of this molecule, featuring a cyclopentyl side chain and a sulfonamide group appended to an indole core, makes it a subject of interest for researchers exploring new chemical entities.

The indole scaffold is particularly noteworthy in medicinal chemistry due to its prevalence in biologically active natural products and synthetic drugs. Indole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. In particular, the sulfonamide moiety introduces a polar and hydrophilic region to the molecule, which can enhance solubility and binding affinity to biological targets. The presence of a 3,4-dimethylbenzenesulfonyl group further modulates the electronic and steric properties of the molecule, potentially influencing its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The combination of the cyclopentyl ring and the sulfonamide group in N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide suggests that it may interact with proteins in a unique manner. This has led to investigations into its potential as an inhibitor or modulator of key biological pathways involved in diseases such as cancer and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the sulfonamide group typically involves nucleophilic substitution reactions or condensation reactions with appropriate sulfonyl chlorides or sulfonyl azides. The cyclopentyl moiety can be introduced via Friedel-Crafts alkylation or through ring-closing metathesis reactions. These synthetic strategies highlight the importance of well-designed synthetic routes in pharmaceutical research.

In vitro studies have begun to elucidate the biological activity of N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide. Initial screening assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The sulfonamide group is known to interact with various enzymes and receptors, making this compound a potential candidate for drug development. Further investigations are underway to determine its specificity and selectivity against target proteins.

The indole core of this molecule also suggests potential interactions with enzymes such as cytochrome P450 monooxygenases, which play a crucial role in drug metabolism. Understanding these interactions is essential for predicting the pharmacokinetic properties of N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide and for designing optimized formulations. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are being employed to characterize the compound's structure and dynamics.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By leveraging high-resolution structural data obtained from X-ray crystallography or cryo-electron microscopy, researchers can visualize how N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide interacts with its biological targets at an atomic level. This information can be used to refine the molecule's structure further, enhancing its potency and reducing off-target effects.

The sulfonamide group is particularly interesting from a pharmacological standpoint because it can form hydrogen bonds with amide or carbonyl groups in proteins. This interaction mode is exploited by many successful drugs on the market. The presence of both polar and non-polar regions in N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide allows it to engage multiple binding sites simultaneously, potentially leading to synergistic effects.

Recent studies have also explored the use of this compound in combination therapies. By pairing it with other drugs that target different pathways or receptors, researchers aim to achieve greater therapeutic efficacy while minimizing side effects. The flexibility provided by the cyclopentyl ring allows for fine-tuning of the molecule's properties, making it an ideal candidate for such combinatorial approaches.

The synthesis and characterization of N-cyclopentyl-1-(3,4-dimethylbenzenesulfonyl)-2,3-dihydro-1H-indole-5-sulfonamide represent just one example of how advancements in synthetic chemistry are driving innovation in drug discovery. As more complex molecules like this one are developed and studied, our understanding of biological processes will continue to deepen, paving the way for new treatments for a wide range of diseases.